Cas no 2572-92-1 (Benzenebutanoic acid, g-cyano-g-methyl-, ethyl ester)

Benzenebutanoic acid, g-cyano-g-methyl-, ethyl ester structure
2572-92-1 structure
Product Name:Benzenebutanoic acid, g-cyano-g-methyl-, ethyl ester
CAS No:2572-92-1
MF:C14H17NO2
MW:231.290283918381
CID:277601
PubChem ID:99001
Update Time:2025-04-19

Benzenebutanoic acid, g-cyano-g-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanoic acid, g-cyano-g-methyl-, ethyl ester
    • ethyl 4-cyano-4-phenylpentanoate
    • 2-Methyl-2-phenyl-4-ethoxycarbonyl-butyronitril
    • 4-Phenyl-4-cyan-valeriansaeure-aethylester
    • AC1L40KV
    • AC1Q34R3
    • AG-E-79397
    • CTK4F6347
    • EINECS 219-921-6
    • ETHYL 4-CYANO-4-PHENYL-PENTANOATE
    • NSC163289
    • Ethyl gamma-cyano-gamma-methylbenzenebutyrate
    • NSC 163289
    • DTXSID501282680
    • AKOS024323020
    • Ethyl gamma-cyano-gamma-methylbenzenebutanoate
    • NS00044897
    • NSC-163289
    • 2572-92-1
    • Inchi: 1S/C14H17NO2/c1-3-17-13(16)9-10-14(2,11-15)12-7-5-4-6-8-12/h4-8H,3,9-10H2,1-2H3
    • InChI Key: PNOOWJWGNVEQPV-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCC(C#N)(C)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 231.12601
  • Monoisotopic Mass: 231.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • Density: 1.056
  • Boiling Point: 365°Cat760mmHg
  • Flash Point: 175.3°C
  • Refractive Index: 1.504
  • PSA: 50.09

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